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Compound of Interest

Compound Name: 4,4'-Dimethoxytrityl alcohol

Cat. No.: B1348235 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical reagents is paramount. This guide provides essential safety protocols,

operational plans, and disposal information for 4,4'-Dimethoxytrityl alcohol, a common

reagent in oligonucleotide synthesis. Adherence to these guidelines is critical for minimizing

risks and ensuring the integrity of your research.

Hazard Identification and Personal Protective
Equipment
4,4'-Dimethoxytrityl alcohol is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Recommended Personal Protective Equipment:
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PPE Category Specification

Eye Protection

Chemical safety goggles or a face shield should

be worn to protect against dust particles and

potential splashes.[1][3]

Hand Protection

Chemical-resistant gloves (e.g., nitrile) must be

worn. Gloves should be inspected for integrity

before each use and disposed of properly after

handling.[1][3][4]

Body Protection
A lab coat or other suitable protective clothing is

required to prevent skin contact.[1][4]

Respiratory Protection

If working in an area with poor ventilation or

where dust formation is likely, a NIOSH-

approved respirator may be necessary.[1][3]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to maintain the stability of 4,4'-Dimethoxytrityl
alcohol and to ensure a safe laboratory environment.

Handling:

Always handle this compound in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of dust.[1][4][5]

Avoid the formation of dust and aerosols during handling.[4][5]

Use appropriate tools and equipment to avoid direct contact with the chemical.

After handling, wash hands thoroughly, even if gloves were worn.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][5]
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For long-term storage and to maintain chemical integrity, it is recommended to store 4,4'-
Dimethoxytrityl alcohol at -20°C under an inert atmosphere.[6][7]

Quantitative Data and Physical Properties
Property Value

Molecular Formula C₂₁H₂₀O₃

Molecular Weight 320.38 g/mol

Appearance Solid

Melting Point 75-76 °C

Boiling Point (Predicted) 488.0 ± 45.0 °C

Density (Predicted) 1.151 ± 0.06 g/cm³

Solubility Slightly soluble in Chloroform and Methanol

Occupational Exposure Limits No data available

Experimental Workflow for Handling
The following diagram outlines the standard workflow for the safe handling of 4,4'-
Dimethoxytrityl alcohol from receipt to disposal.
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Preparation

Handling

Post-Handling & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Proceed if understood

Work in a Ventilated Area (Fume Hood)

Weigh and Handle with Care
(Avoid Dust Formation)

Use in Experimental Protocol

Clean Work Area and Equipment Store Unused Chemical Properly

Doff PPE Correctly

Dispose of Waste
(Follow Institutional Guidelines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

